Cas no 2137448-27-0 (5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid)

• Product Name: 5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid
• CAS No: 2137448-27-0
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 6395733
• PubChem ID: 165800083
• Update Time: 2025-06-25

5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid
• 5-[(tert-butoxy)carbonyl]-2-propyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxylic acid
• EN300-1131534
• 2137448-27-0

• Inchi： 1S/C14H21N3O4/c1-5-6-16-7-9-10(15-16)8-17(11(9)12(18)19)13(20)21-14(2,3)4/h7,11H,5-6,8H2,1-4H3,(H,18,19)
• InChI Key： HMZJQOWLYUZBMG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(=CN(CCC)N=2)C1C(=O)O)=O

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid

Introduction to 5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid (CAS No. 2137448-27-0)

5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid, identified by its CAS number 2137448-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyrazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a tert-butoxy carbonyl (Boc) group and a propyl side chain enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates.

The Boc group is a widely used protecting group in peptide synthesis and organic chemistry, providing stability under basic conditions while allowing for selective deprotection when needed. This characteristic makes 5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid a valuable building block for constructing peptidomimetics and other bioactive molecules. The propyl side chain contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in pyrrolopyrazole derivatives due to their demonstrated pharmacological properties. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motif of pyrrolopyrazole is known to interact with multiple biological targets, making it an attractive scaffold for drug discovery. Specifically, the 5-(tert-butoxy)carbonyl-2-propyl derivative has been explored for its potential role in modulating enzyme activity and inhibiting pathological pathways associated with chronic diseases.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The Boc-protected carboxylic acid functionality allows for further derivatization via amide bond formation, enabling the construction of peptidomimetics that mimic natural bioactive peptides. Additionally, the propyl group can be modified or removed to tailor the pharmacokinetic properties of the final drug candidate. Such flexibility is crucial in medicinal chemistry pipelines where optimization of lead compounds is essential for achieving desired efficacy and safety profiles.

Recent studies have highlighted the potential of 5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid as a scaffold for developing novel inhibitors targeting kinases and other enzymes involved in cancer progression. For instance, modifications to this core structure have led to compounds that exhibit potent activity against tyrosine kinases, which are key players in signal transduction pathways implicated in tumor growth and metastasis. The ability to fine-tune the substituents on the pyrrolopyrazole ring allows researchers to modulate binding affinity and selectivity, thereby minimizing off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the pyrrolopyrazole core followed by functional group transformations such as Boc protection and propyl group introduction. Advanced synthetic techniques like transition-metal catalysis have been employed to improve efficiency and scalability. These methods align with contemporary trends in synthetic organic chemistry aimed at reducing waste and enhancing sustainability.

In terms of biological evaluation, preliminary studies on derivatives of 5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid have revealed promising results in vitro. These studies indicate that certain analogs exhibit inhibitory effects on enzymes overexpressed in cancer cells without significant toxicity toward normal cells. Such findings underscore the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for clinical development. Further investigations are warranted to explore the full therapeutic potential of this class of compounds.

The role of computational chemistry has also been instrumental in advancing research on this compound. Molecular modeling techniques have been used to predict binding modes and interactions between pyrrolopyrazole derivatives and biological targets such as enzymes and receptors. These insights guide experimental design by highlighting key residues critical for drug-receptor binding affinity. Additionally, virtual screening algorithms have accelerated the identification of promising candidates from large chemical libraries.

As pharmaceutical research continues to evolve toward more targeted therapies, 5-(tert-butoxy)carbonyl-2-propyl-2H,4H,5H,6H-pyrrolo[3,4-cpyrazole-4-carboxylic acid represents a valuable asset for medicinal chemists seeking novel molecular scaffolds with therapeutic potential. Its unique structural features—combining a heterocyclic core with protective and functional groups—make it an attractive candidate for further development into next-generation therapeutics addressing unmet medical needs.